Cas no 571940-25-5 ((5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 571940-25-5
• MF: C₁₅H₁₀ClN₃O₃
• MW: 315.711202144623
• CID: 5957220
• PubChem ID: 2105651
• Update Time: 2025-10-24

(5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (5-phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate
• CHEMBL1456017
• HMS2625D18
• MLS000770913
• SMR000375910
• 571940-25-5
• Z19817895
• EN300-26606615
• AKOS033713306
• (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C15H10ClN3O3/c16-13-11(7-4-8-17-13)15(20)21-9-12-18-19-14(22-12)10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： MJYFVVXEEBEVJK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC1=NN=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 315.0410689g/mol
• Monoisotopic Mass: 315.0410689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.1Ų

Additional information on (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate

Introduction to (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate (CAS No. 571940-25-5)

Compound with the CAS number 571940-25-5 and the product name (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The synthesis and exploration of such molecules are pivotal in the quest for novel therapeutic agents that can address a variety of medical conditions.

The core structure of this compound consists of a 5-phenyl-1,3,4-oxadiazole moiety linked to a 2-chloropyridine-3-carboxylate group. The 5-phenyl-1,3,4-oxadiazole ring is a well-known pharmacophore that exhibits diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This heterocyclic system is particularly valued for its ability to interact with biological targets in a manner that promotes therapeutic effects.

The incorporation of the 2-chloropyridine-3-carboxylate group into the molecular framework introduces additional functionality that can modulate the compound's pharmacokinetic and pharmacodynamic properties. Chloropyridine derivatives are known for their role in various biological processes and have been extensively studied for their potential as drug candidates. The carboxylate group further enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

In recent years, there has been a surge in research focused on developing novel oxadiazole-based compounds due to their remarkable biological activity. Studies have shown that oxadiazole derivatives can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, research has demonstrated that certain oxadiazole compounds can inhibit kinases and other enzymes that are aberrantly activated in cancer cells, leading to their potential use as anticancer agents.

The specific combination of the 5-phenyl-1,3,4-oxadiazole and 2-chloropyridine-3-carboxylate moieties in this compound suggests that it may possess unique interactions with biological targets. This dual functionality could lead to synergistic effects, enhancing the compound's therapeutic potential. Furthermore, the structural features of this molecule make it an attractive scaffold for further chemical modifications aimed at optimizing its biological activity and pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex molecular framework efficiently. The synthetic route must be carefully designed to minimize side reactions and byproducts, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of the biological activity of this compound is crucial in determining its potential as a therapeutic agent. In vitro studies have been conducted to assess its interaction with various biological targets, including enzymes and receptors relevant to human diseases. These studies have provided valuable insights into the compound's mechanism of action and its potential therapeutic applications.

The pharmacokinetic profile of (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate is another critical aspect that needs thorough investigation. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be evaluated to ensure that the compound is safe and effective for clinical use. Advanced computational methods and experimental techniques are employed to predict and measure these parameters accurately.

The development of novel pharmaceutical compounds is often accompanied by challenges related to intellectual property protection. Patents are filed to protect the synthetic methods and novel molecular structures of such compounds. The unique combination of functional groups in this molecule makes it a promising candidate for patent protection, ensuring that any commercial applications can be safeguarded against infringement.

The future prospects for (5-Phenyl-1,3,4-oxadiazol-2-yl)methyl 2-chloropyridine-3-carboxylate are bright given its promising biological activity and structural features. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between academic researchers and industry scientists are essential in translating laboratory findings into clinical applications.

In conclusion, (5-Phenyl-1,3,4-oxadiazol-2-ymethyl 2-chloropyridine-3-carboxylate) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique molecular structure and promising biological activity make it a valuable candidate for further research and development in the quest for novel medicinal agents.